Cas no 141045-82-1 (2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-)

• Product Name: 2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-
• CAS No: 141045-82-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1301300
• Update Time: 2024-08-03

2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-
• 2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)- (9CI)

• Inchi： 1S/C11H16O4/c1-9(8-11(13)15-3)6-4-5-7-10(12)14-2/h5,7-8H,4,6H2,1-3H3/b7-5+,9-8+
• InChI Key： ZRNGJQHOHPHVRY-ZIRGRKGMSA-N
• SMILES： C(OC)(=O)/C=C(\C)/CC/C=C/C(OC)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 299.9±40.0 °C(Predicted)
• PSA: 52.6